Cas no 84559-08-0 (3-(Trifluoromethyl)benzene-1,2-diol)

• Product name: 3-(Trifluoromethyl)benzene-1,2-diol
• CAS No: 84559-08-0
• MF: C₇H₅O₂F₃
• MW: 178.109
• CID: 2698687
• PubChem ID: 187423

3-(Trifluoromethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 84559-08-0
• SCHEMBL5515511
• 3-Trifluoromethylcatechol
• 1,2-Benzenediol, 3-(trifluoromethyl)-
• 113678-92-5
• DTXSID90921159
• 3-(trifluoromethyl)benzene-1,2-diol
• EN300-1599512
• QNQKVMUAFHMBTP-UHFFFAOYSA-N
• Benzene-1,2-diol, 3-(trifluoromethyl)-
• 3-Tfm-catechol
• 3-(Trifluoromethyl)benzene-1,2-diol

• Inchi： InChI=1S/C7H5F3O2/c8-7(9,10)4-2-1-3-5(11)6(4)12/h1-3,11-12H
• InChI Key： QNQKVMUAFHMBTP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 178.02416388Da
• Monoisotopic Mass: 178.02416388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 2.1